Cas no 88525-39-7 (Pentanethioic acid, S-[4-(methylthio)butyl] ester)

• Product Name: Pentanethioic acid, S-[4-(methylthio)butyl] ester
• CAS No: 88525-39-7
• MF: C₁₀H₂₀OS₂
• MW: 220.39520072937
• CID: 629755
• PubChem ID: 13237659
• Update Time: 2025-04-19

Pentanethioic acid, S-[4-(methylthio)butyl] ester Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, S-[4-(methylthio)butyl] ester
• S-(4-methylsulfanylbutyl) pentanethioate
• S-[4-(Methylsulfanyl)butyl] pentanethioate
• DTXSID20531003
• 88525-39-7

• Inchi： 1S/C10H20OS2/c1-3-4-7-10(11)13-9-6-5-8-12-2/h3-9H2,1-2H3
• InChI Key： CIFNYIOGSOETJJ-UHFFFAOYSA-N
• SMILES： S(C(CCCC)=O)CCCCSC

Computed Properties

• Exact Mass: 220.09555760g/mol
• Monoisotopic Mass: 220.09555760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.7Ų